Cas no 54026-40-3 (2-Amino-5-(benzyloxy)phenol)

• Product Name: 2-Amino-5-(benzyloxy)phenol
• CAS No: 54026-40-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 2121782
• PubChem ID: 12196611
• Update Time: 2025-07-25

2-Amino-5-(benzyloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-benzyloxyphenol
• SB77145
• 2-amino-5-phenylmethoxyphenol
• BS-32539
• SCHEMBL273100
• 2-amino-5-benzyloxy-phenol
• 54026-40-3
• DB-329928
• 2-Amino-5-(benzyloxy)phenol
• Phenol, 2-amino-5-(phenylmethoxy)-
• XOJGECMCKLYLDB-UHFFFAOYSA-N

• Inchi： 1S/C13H13NO2/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8,15H,9,14H2
• InChI Key： XOJGECMCKLYLDB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.094628657Da
• Monoisotopic Mass: 215.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Amino-5-(benzyloxy)phenol

Comprehensive Overview of 2-Amino-5-(benzyloxy)phenol (CAS No. 54026-40-3): Properties, Applications, and Research Insights

2-Amino-5-(benzyloxy)phenol (CAS No. 54026-40-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This aromatic derivative, characterized by an amino group and a benzyloxy substituent, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-Amino-5-(benzyloxy)phenol synthesis", "CAS 54026-40-3 applications", and "benzyloxy phenol derivatives", reflecting its relevance in modern chemistry.

The compound's molecular structure (C₁₃H₁₃NO₂) combines a phenolic core with a benzyl ether linkage, making it a valuable scaffold for drug discovery. Recent studies highlight its role in developing antioxidant agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds. Searches for "phenolic antioxidants 2024" and "amino phenol derivatives in medicine" underscore this trend. Its moderate polarity and solubility in organic solvents facilitate its use in multi-step synthetic routes, particularly in peptide coupling reactions and heterocyclic chemistry.

From an industrial perspective, 54026-40-3 is often discussed alongside green chemistry initiatives, as researchers explore eco-friendly synthesis methods. Queries such as "sustainable synthesis of benzyloxy phenols" and "catalytic amination techniques" reflect this focus. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, addressing quality concerns raised in searches for "CAS 54026-40-3 purity standards". The compound's stability under controlled conditions makes it suitable for long-term storage, though precautions against oxidation are recommended.

Emerging applications in material science have expanded the compound's utility beyond pharmaceuticals. Its incorporation into polymeric coatings and photoresist materials responds to searches for "functional phenol-based polymers". The benzyl-protecting group in its structure allows selective deprotection strategies, a feature highlighted in advanced organic synthesis forums. Recent patent analyses reveal innovative uses in electronic materials, correlating with rising interest in "organic semiconductors 2024".

Quality control protocols for 2-Amino-5-(benzyloxy)phenol emphasize spectroscopic characterization (FTIR, ¹H/¹³C NMR) and chromatographic purity (>98%), addressing frequent queries about "CAS 54026-40-3 analytical methods". The compound's melting point (typically 145-148°C) and UV-Vis absorption properties are critical parameters for industrial buyers. Regulatory compliance with REACH and ICH guidelines ensures its safe handling, a topic often searched alongside "phenol derivative safety data".

Future research directions may explore its structure-activity relationships in medicinal chemistry, particularly for neuroprotective compounds—a hot topic evidenced by searches for "phenolic neuroprotectants". The compound's hydrogen-bonding capacity and planar aromatic system make it a candidate for molecular recognition studies, connecting to trending searches about "supramolecular chemistry building blocks". As synthetic methodologies advance, continuous flow chemistry approaches for producing 54026-40-3 may address scalability challenges noted in industrial forums.